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Compound of Interest

Compound Name: 4-Methoxyacridine

Cat. No.: B8765750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 4-methoxyacridine
in drug discovery screening, with a focus on its potential as an anticancer agent. The protocols

outlined below are designed to guide researchers in evaluating its cytotoxic effects and its

mechanism of action as a potential topoisomerase inhibitor.

Introduction to 4-Methoxyacridine
Acridine-based compounds are a well-established class of molecules with diverse biological

activities, including anticancer properties. Their planar structure allows them to intercalate into

DNA, disrupting DNA replication and transcription, and to inhibit key enzymes involved in DNA

topology, such as topoisomerases. 4-Methoxyacridine is a derivative of the acridine scaffold

that holds potential for development as a therapeutic agent. Its methoxy group may influence

its solubility, cell permeability, and target-binding affinity, making it a compound of interest for

drug discovery screening campaigns.

Key Screening Assays for 4-Methoxyacridine
A typical screening cascade for a compound like 4-methoxyacridine involves a series of

assays to determine its biological activity, potency, and mechanism of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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